Cas no 59889-36-0 (Ciprefadol)

• Product Name: Ciprefadol
• CAS No: 59889-36-0
• MF: C₁₉H₂₇NO
• MW: 285.423785448074
• CID: 1622590
• PubChem ID: 333483
• Update Time: 2025-04-21

Ciprefadol Chemical and Physical Properties

Names and Identifiers

• Ciprefadol
• Ciprefadol [INN]
• (-)-3-(2-(Cyclopropylmethyl)-1,3,4,5,6,7,8,8aalpha-octahydro-4aabeta(2H)-isochinolyl)phenol
• (-)-m-(2-(Cyclopropylmethyl)-1,3,4,5,6,7,8,8aalpha-octahydro-4abeta-(2H)-isoquinolyl)phenol
• Ciprefadolum
• UNII-L6RFK0CJ8K
• 3-[(4aR,8aR)-2-(cyclopropylmethyl)octahydroisoquinolin-4a(2H)-yl]phenol
• 3-[(4aR,8aR)-2-(cyclopropylmethyl)-1,3,4,5,6,7,8,8a-octahydroisoquinolin-4a-yl]phenol
• L6RFK0CJ8K
• DTXSID00208605
• PHENOL, 3-((4AR,8AR)-2-(CYCLOPROPYLMETHYL)OCTAHYDRO-4A(2H)-ISOQUINOLINYL)-
• (-)-M-(2-(CYCLOPROPYLMETHYL)-1,3,4,5,6,7,8,8A.ALPHA.-OCTAHYDRO-4A.BETA.(2H)-ISOQUINOLYL)PHENOL
• SCHEMBL1404222
• PHENOL, 3-(2-(CYCLOPROPYLMETHYL)OCTAHYDRO-4A(2H)-ISOQUINOLINYL-, TRANS, (-)-
• 59889-36-0
• Q5121290
• CHEMBL2111073

• Inchi： 1S/C19H27NO/c21-18-6-3-5-16(12-18)19-9-2-1-4-17(19)14-20(11-10-19)13-15-7-8-15/h3,5-6,12,15,17,21H,1-2,4,7-11,13-14H2/t17-,19-/m0/s1
• InChI Key： KFIQKMINEHFZSM-HKUYNNGSSA-N
• SMILES： OC1=CC=CC(=C1)[C@@]12CCCC[C@H]1CN(CC1CC1)CC2

Computed Properties

• Exact Mass: 285.20941
• Monoisotopic Mass: 285.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47